2-Ethynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
2-Ethynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a chemical compound with the molecular formula C8H13BO2 . It is used as a reagent in various chemical reactions .
Molecular Structure Analysis
The molecular structure of 2-Ethynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is represented by the SMILES stringCC1(C)OB(OC1(C)C)C#C . The InChI code for the compound is 1S/C8H13BO2/c1-6-9-10-7(2,3)8(4,5)11-9/h1H,2-5H3 . Chemical Reactions Analysis
While specific chemical reactions involving 2-Ethynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane are not detailed in the available resources, similar compounds like 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane are known to undergo borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate .Physical And Chemical Properties Analysis
2-Ethynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a solid at room temperature . It has a molecular weight of 152.00 g/mol .Scientific Research Applications
Medicine: Drug Synthesis and Development
2-Ethynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is utilized in medicinal chemistry for the synthesis of pharmaceuticals. Its boronic ester group is instrumental in Suzuki coupling reactions, which are pivotal for creating complex organic compounds, including potential drug candidates .
Materials Science: Polymer Chemistry
In materials science, this compound finds application in the development of novel polymers. It can be used to introduce boronic ester functionalities into polymers, which can alter their physical properties, such as thermal stability and solubility, making them suitable for a wide range of industrial applications .
Environmental Science: Sensor Development
The boronic ester moiety of 2-Ethynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is sensitive to diol-containing compounds, which can be exploited in the design of chemical sensors for environmental monitoring. These sensors can detect sugars or pollutants that contain diol groups .
Energy: Photovoltaic Materials
In the field of energy, this compound is used to synthesize materials for photovoltaic applications. The introduction of boronic ester groups into conjugated systems can improve the electron-accepting properties of organic photovoltaic materials .
Agriculture: Crop Protection Agents
While direct applications in agriculture are not well-documented, the compound’s role in synthetic chemistry could lead to the development of novel crop protection agents. Boronic esters are often intermediates in the synthesis of herbicides and pesticides .
Analytical Chemistry: Chromatography
Analytical chemists use 2-Ethynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a derivatization agent in chromatography. It helps in the separation and detection of compounds that are otherwise challenging to analyze due to their low reactivity or stability .
Nanotechnology: Nanoparticle Functionalization
This compound is valuable in nanotechnology for the functionalization of nanoparticles. The boronic ester groups can be used to modify the surface of nanoparticles, which can then be applied in drug delivery systems or as part of nanoscale sensors .
Biochemistry: Protein Modification
In biochemistry, the compound’s ability to form stable covalent bonds with sugars and other diols is used for the modification of proteins. This can be particularly useful in the study of glycoproteins and the development of targeted therapeutics .
properties
IUPAC Name |
2-ethynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13BO2/c1-6-9-10-7(2,3)8(4,5)11-9/h1H,2-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEOXJIIUMORBNN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C#C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13BO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60579181 |
Source
|
| Record name | 2-Ethynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60579181 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
CAS RN |
347389-74-6 |
Source
|
| Record name | 2-Ethynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60579181 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Ethynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the key reaction that 2-Ethynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane readily undergoes?
A1: 2-Ethynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane readily undergoes radical addition reactions with polyhaloalkanes. [, ] For example, it reacts with bromotrichloromethane in the presence of a radical initiator. [, ] This reaction highlights the compound's utility in forming new carbon-carbon bonds via radical pathways.
Q2: What makes perfluoroalkyl iodides particularly interesting in reactions with 2-Ethynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane?
A2: Perfluoroalkyl iodides demonstrate interesting reactivity with 2-Ethynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. [, ] The presence of fluorine atoms in perfluoroalkyl groups can significantly alter the electronic and steric properties of molecules, influencing their reactivity and potentially leading to unique reaction outcomes compared to non-fluorinated analogues.
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